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Compound of Interest |

3,3-
Compound Name: Difluorocyclopentanecarboxylic

acid

Cat. No.: B580606

Technical Guide: 3,3-
Difluorocyclopentanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 3,3-Difluorocyclopentanecarboxylic
acid, focusing on its fundamental molecular properties. This fluorinated organic compound is of
interest in medicinal chemistry and materials science due to the unique properties conferred by
the fluorine atoms, such as increased lipophilicity and metabolic stability.

Molecular Properties

The essential molecular data for 3,3-Difluorocyclopentanecarboxylic acid are summarized in
the table below.
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Property Value

Molecular Formula CeHsF202[1]
Molecular Weight 150.12 g/mol [1][2]
Exact Mass 150.04923582 Da[1]
CAS Number 1260897-05-9[1]

Molecular Structure

The structure of 3,3-Difluorocyclopentanecarboxylic acid consists of a five-membered
cyclopentane ring where two fluorine atoms are attached to the third carbon atom, and a
carboxylic acid group is attached to the first carbon atom.
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Caption: Molecular structure of 3,3-Difluorocyclopentanecarboxylic acid.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 3,3-
Difluorocyclopentanecarboxylic acid can vary. One common synthetic route involves the
reaction of cyclopentanone with hydrofluoric acid. For analytical characterization, techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Infrared (IR) spectroscopy are typically employed to confirm the structure and purity of the
compound. Specific experimental conditions and parameters would be detailed in relevant
scientific literature and patents.

Applications

3,3-Difluorocyclopentanecarboxylic acid serves as a valuable intermediate in the synthesis
of novel pharmaceuticals and agrochemicals.[2][3] The presence of the difluoro group can
significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, making
it a desirable building block in drug discovery. It is also used in the preparation of linked
bisimidazoles and bisbenzimidazoles.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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